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Compound of Interest

Compound Name: 1,7-Heptanediol

Cat. No.: B042083

This technical guide provides a comprehensive overview of the melting and boiling points of
1,7-Heptanediol, tailored for researchers, scientists, and professionals in drug development.
This document outlines key quantitative data, detailed experimental protocols for the
determination of these properties, and a logical workflow for these experimental processes.

Physicochemical Data of 1,7-Heptanediol

1,7-Heptanediol is an organic compound with the chemical formula C7H1602. It is also known
as heptamethylene glycol. The physical properties of this compound, specifically its melting and
boiling points, are critical for its application in various fields, including its use as a solvent,
plasticizer, and as an intermediate in chemical synthesis.

The following table summarizes the reported melting and boiling points for 1,7-Heptanediol
from various sources.
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Property Value Reference
Melting Point 17-19 °C [1112]

18 °C [3]

17°C to 18°C [4]

Boiling Point 259 °C [1112]

261 °C [3]

258°C to 260°C [4]

Experimental Protocols for Determination of Melting
and Boiling Points

The determination of the melting and boiling points of a substance like 1,7-Heptanediol is a
fundamental laboratory practice to ascertain its purity and identity. Below are detailed
methodologies for these key experiments.

2.1. Determination of Melting Point

The melting point of a compound is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.
The presence of impurities typically depresses and broadens the melting point range.

A common method for determining the melting point involves using a capillary tube within a
calibrated heating apparatus.

Materials and Apparatus:

1,7-Heptanediol sample

Capillary tubes (sealed at one end)

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or an oil bath setup

Thermometer

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.chembk.com/en/chem/heptane-1,7-diol
https://www.chemimpex.com/products/21818
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C7-heptanediol
https://www.fishersci.ca/shop/products/1-7-heptanediol-95-thermo-scientific-1/p-7044433
https://www.chembk.com/en/chem/heptane-1,7-diol
https://www.chemimpex.com/products/21818
https://www.stenutz.eu/chem/solv6%20(2).php?name=1%2C7-heptanediol
https://www.fishersci.ca/shop/products/1-7-heptanediol-95-thermo-scientific-1/p-7044433
https://www.benchchem.com/product/b042083?utm_src=pdf-body
https://www.benchchem.com/product/b042083?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Mortar and pestle (if the sample is not a fine powder)
Procedure:

o Sample Preparation: A small amount of the 1,7-Heptanediol is placed on a clean, dry
surface and crushed into a fine powder if necessary. The open end of a capillary tube is
pushed into the powder. The tube is then tapped gently on a hard surface to pack the sample
into the sealed end. The sample should fill the tube to a height of 1-2 mm.[5]

o Apparatus Setup: The filled capillary tube is placed into the sample holder of the melting
point apparatus alongside a calibrated thermometer.[6] If using an oil bath, the capillary tube
is attached to the thermometer with a rubber band, ensuring the sample and the
thermometer bulb are at the same level.[7]

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2°C per minute,
especially when approaching the expected melting point.[7] Constant stirring of the oil bath is
necessary to ensure a uniform temperature.[5]

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid sample has turned
into a clear liquid is recorded as the end of the melting range.[8] For pure compounds, this
range is typically narrow (0.5-1°C).[8]

2.2. Determination of Boiling Point

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure, causing the liquid to change into a gas.

A common laboratory method for determining the boiling point is through simple distillation.
Materials and Apparatus:

e 1,7-Heptanediol sample

« Distillation flask (round-bottom flask)

e Condenser
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Receiving flask

Thermometer and adapter

Heating mantle or water/oil bath

Boiling chips

Procedure:

Apparatus Assembly: The distillation apparatus is assembled. The 1,7-Heptanediol sample
is placed in the distillation flask along with a few boiling chips to ensure smooth boiling.

o Thermometer Placement: The thermometer is positioned in the neck of the distillation flask
so that the top of the bulb is level with the bottom of the side arm leading to the condenser.

e Heating: The flask is gently heated. As the liquid boils, the vapor rises, and the temperature
on the thermometer will increase.

o Observation and Recording: The temperature is recorded when it stabilizes, which occurs as
the vapor continuously surrounds the thermometer bulb and begins to condense in the
condenser. This stable temperature is the boiling point of the liquid.[7] The distillation is
stopped when a small amount of liquid remains in the flask.[7]

Logical Workflow for Physicochemical Property
Determination

The following diagram illustrates the logical workflow for the experimental determination of the
melting and boiling points of a chemical compound like 1,7-Heptanediol.
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Caption: Workflow for determining the melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 1,7-Heptanediol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042083#melting-point-and-boiling-point-of-1-7-
heptanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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